Cas no 220996-80-5 (4-Bromo-2-(trifluoromethoxy)benzaldehyde)

• Product Name: 4-Bromo-2-(trifluoromethoxy)benzaldehyde
• CAS No: 220996-80-5
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• MDL: MFCD12406886
• CID: 67039
• PubChem ID: 18700087
• Update Time: 2025-05-28

4-Bromo-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(trifluoromethoxy)benzaldehyde
• 4-bromo-2-(trifluoro-methoxy)benzaldehyde
• 4-bromo-2-[(trifluoromethyl)oxy]benzaldehyde
• 4-bromo-2-trifluoromethoxy-benzaldehyde
• 4-Bromo-2-trifluoromethoxybenzaldehyde
• ACMC-209frv
• ANW-24713
• CTK4E8555
• PubChem13829
• SBB064897
• Benzaldehyde, 4-bromo-2-(trifluoromethoxy)-
• AXZVKHIUQLEMPJ-UHFFFAOYSA-N
• EBD53667
• DT1398
• 2-Trifluoromethoxy-4-bromobenzaldehyde
• DTXSID90595692
• AM84209
• AKOS005063512
• FT-0647704
• 4-Bromo-2-(trifluoromethoxy)benzaldehyde, AldrichCPR
• SB35512
• CS-W022089
• GS-3633
• 220996-80-5
• SCHEMBL207935
• MFCD12406886
• J-514591
• EN300-6508665
• SY030424

• MDL： MFCD12406886
• Inchi： 1S/C8H4BrF3O2/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12/h1-4H
• InChI Key： AXZVKHIUQLEMPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 267.93500
• Monoisotopic Mass: 267.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.3

Experimental Properties

• Density: 1.706
• Boiling Point: 244 ºC
• Flash Point: 101 ºC
• Refractive Index: 1.518
• PSA: 26.30000
• LogP: 3.16020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromo-2-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 4-Bromo-2-(trifluoromethoxy)benzaldehyde (CAS No. 220996-80-5): Properties, Applications, and Industry Insights

4-Bromo-2-(trifluoromethoxy)benzaldehyde (CAS No. 220996-80-5) is a high-value aromatic aldehyde derivative widely utilized in pharmaceutical, agrochemical, and specialty chemical synthesis. This compound features a unique molecular structure combining a bromo substituent and trifluoromethoxy group, making it a versatile intermediate for designing advanced materials and bioactive molecules. With increasing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention in recent years.

The 4-Bromo-2-(trifluoromethoxy)benzaldehyde market has grown steadily due to its role in developing small-molecule therapeutics and crop protection agents. Researchers particularly value its electron-withdrawing properties and enhanced metabolic stability when incorporated into target molecules. Current industry trends show rising interest in trifluoromethylated building blocks, with this compound serving as a key precursor for heterocyclic synthesis and cross-coupling reactions.

From a technical perspective, CAS 220996-80-5 demonstrates excellent compatibility with modern palladium-catalyzed reactions, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. Its aldehyde functionality allows for diverse transformations such as reductive amination, condensation reactions, and nucleophilic additions. These characteristics make it invaluable for constructing complex molecular architectures in medicinal chemistry programs targeting various disease areas.

Recent innovations in green chemistry have explored sustainable production methods for 4-Bromo-2-(trifluoromethoxy)benzaldehyde, addressing growing environmental concerns in chemical manufacturing. Advanced continuous flow technologies and catalytic oxidation systems have shown promise in improving the compound's synthetic accessibility while reducing waste generation. Such developments align with the pharmaceutical industry's push toward sustainable API synthesis.

Analytical characterization of 4-Bromo-2-(trifluoromethoxy)benzaldehyde typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. The compound's stability profile has been extensively studied, with recommended storage under inert atmosphere at controlled temperatures to maintain optimal quality. These rigorous quality standards meet the requirements of GMP-compliant manufacturing processes.

Emerging applications for CAS 220996-80-5 include its use in developing liquid crystal materials and organic electronic components, where its unique electronic properties contribute to enhanced device performance. Additionally, the compound's structural features make it valuable for creating fluorescent probes and biochemical sensors used in diagnostic applications. These expanding uses demonstrate the molecule's cross-disciplinary importance.

Supply chain considerations for 4-Bromo-2-(trifluoromethoxy)benzaldehyde highlight the need for reliable sourcing of high-purity intermediates in the chemical industry. Leading manufacturers have implemented robust quality control protocols and regulatory compliance measures to support global distribution. The compound's commercial availability in various quantities facilitates both research-scale investigations and larger-scale production campaigns.

Future prospects for 4-Bromo-2-(trifluoromethoxy)benzaldehyde appear promising, with ongoing research exploring novel derivatives and applications. The compound's structural versatility positions it as a valuable tool for addressing current challenges in drug discovery and material science. As synthetic methodologies continue to advance, this multifunctional building block will likely play an increasingly important role in developing next-generation chemical solutions.